Cas no 1340145-16-5 (2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol)

• Product Name: 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol
• CAS No: 1340145-16-5
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5168765
• PubChem ID: 62701975
• Update Time: 2026-03-04

2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol
• 2-((4-isopropylcyclohexyl)amino)ethan-1-ol
• 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol

• Inchi： 1S/C11H23NO/c1-9(2)10-3-5-11(6-4-10)12-7-8-13/h9-13H,3-8H2,1-2H3
• InChI Key： YDMATXJNUNPJNH-UHFFFAOYSA-N
• SMILES： OCCNC1CCC(C(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 128
• XLogP3: 2
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol

2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol: A Comprehensive Overview

The compound CAS No. 1340145-16-5, also known as 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol, is a versatile organic molecule with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have highlighted its role in enhancing bioavailability and stability in drug delivery systems, making it a valuable addition to modern chemical research.

The molecular structure of 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol consists of a cyclohexane ring substituted with a propan-2-yl group at the 4-position, an amino group at the 2-position, and a hydroxymethyl group at the 1-position. This configuration imparts the molecule with unique physical and chemical properties, including high solubility in organic solvents and moderate stability under physiological conditions. These attributes make it an ideal candidate for use in drug formulation and delivery systems.

Recent advancements in medicinal chemistry have explored the potential of CAS No. 1340145-16-5 as a bioisostere in drug design. Its ability to mimic the pharmacophoric properties of other molecules while improving pharmacokinetic profiles has been extensively studied. For instance, researchers have reported its use as a stabilizing agent in peptide-based drugs, enhancing their half-life and reducing clearance rates.

In the field of agrochemicals, 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol has shown promise as a component in herbicides and fungicides. Its ability to interact with specific biochemical pathways in plants and pathogens has been documented in several studies. Moreover, its biodegradability under controlled conditions makes it an environmentally friendly alternative to traditional chemical agents.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, cyclization, and oxidation reactions. Recent optimizations in synthetic protocols have significantly improved yields and reduced production costs. For example, the use of microwave-assisted synthesis has been reported to accelerate reaction times while maintaining product purity.

In terms of safety and toxicity, studies conducted on CAS No. 1340145-16-5 indicate that it exhibits low acute toxicity when administered orally or dermally. However, long-term exposure studies are still underway to assess its potential for chronic toxicity or bioaccumulation.

The market demand for 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol is driven by its diverse applications across industries. Pharmaceutical companies are increasingly adopting this compound for its role in improving drug efficacy and patient outcomes. Additionally, its use in specialty chemicals for industrial applications further underscores its versatility.

In conclusion, CAS No. 1340145-16_5, or 2-{[4-(Propan_2_yl)cyclohexyl]amino}ethan_1_ol, represents a significant advancement in modern organic chemistry. Its unique properties, combined with recent research findings, position it as a key player in various industrial and therapeutic applications. As further studies continue to uncover its potential, this compound is poised to make even greater contributions to the field of chemistry.